Cas no 16676-75-8 ((R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl nicotinate)

(R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl nicotinate Properties

Names and Identifiers

• (R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl nicotinate
• ALPHA-TOCOPHERYL NICOTINATE
• VITAMIN E NICOTINATE
• tocopherylnicotinate,vitaminenicotinate
• (+/-)-2,5,7,8-Tetramethyl-2-(4,8,12 (-trimethyltridecyl)chromanol nicotinate
• (+/-)-alpha-Tocopherol nicotinate
• DL-alpha-Tocopheryl Nicotinate
• VITAMIN E NICOTINATE,BP USP EP
• [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] pyridine-3-carboxylate
• [2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)CHROMAN-6-YL] PYRIDINE-3-CARBOXYLATE
• nicotin [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-yl] ester
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-, 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• Vitamin E nicotinate/(±)-α-Tocopherol nicotinate
• alpha-Tocopherol nicotinate, DL-
• Kentons
• (+/-)- alpha -Tocopherol nicotinate
• rel-(R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl nicotinate
• Renascin
• DL-.ALPHA.-TOCOPHERYL NICOTINATE
• TOCOPHERYL NICOTINATE, DL-.ALPHA.-
• Juvela nicotinate (TN)
• [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-yl] pyridine-3-carboxylate
• Q27114834
• (+/-)-+/--Tocopherol nicotinate
• DL-alpha tocopheryl nicotinate
• .ALPHA.-TOCOPHEROL NICOTINATE, DL-
• BDBM50318914
• (2R-(2R*(4R*,8R*)))-3-Pyridinecarboxylic acid, 3,4-dihydro-2,5,7,8tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester
• TOCOPHERYL NICOTINATE
• J299.341D
• MFCD03548047
• EINECS 257-501-4
• NS00020307
• W-105861
• (2R*(4R*,8R*))-(1)-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl nicotinate
• Tox21_112137_1
• Alpha-tocopheryl nicotinate
• dl-alpha-Tocopherol nicotinate
• A-Tocopherol nicotinate
• 16676-75-8
• DTXSID1046396
• Alpha-Tocophenyl nicotinate
• Juvela nicotinate
• D-ALPHA-TOCOPHERYL NICOTINATE
• E80396
• Vitamin E Nicotinate
• AC-6859
• AS-15224
• SCHEMBL42668
• .ALPHA.-TOCOPHEROL NICOTINATE, D-
• D01530
• WI1J5UCY5C
• NCGC00164499-01
• 3-Pyridinecarboxylic acid, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1- -benzopyran-6-yl ester
• Tocopherol nicotinate (JP18)
• CHEMBL1084541
• TOCOPHERYL NICOTINATE, D-.ALPHA.
• BRN 0466142
• UNII-WI1J5UCY5C
• BCA89834
• ( inverted exclamation markA)-
• Tox21_112137
• tocopherol nicotinate
• DTXCID9026396
• 3-Pyridinecarboxylic acid, (2R)-3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-yl ester
• UNII-QCP2FMP7I8
• (2R-(2R*(4R*,8R*)))-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl nicotinate
• TOCOFERIL NICOTINATE [MART.]
• NCGC00164499-03
• DL-.ALPHA.-TOCOPHEROL NICOTINIC ACID ESTER
• 3-PYRIDINECARBOXYLIC ACID, 3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER, (2R*(4R*,8R*))-(+/-)-
• EINECS 256-101-7
• AKOS015896058
• 51898-34-1
• HY-B0757A
• alpha-toco-pherol nicotinate
• CHEBI:32239
• Tocopherol nicotinate [JAN]
• CAS-43119-47-7
• SR-01000944628
• 43119-47-7
• Vitamin E nicotinic acid ester
• 3-Pyridinecarboxylic acid, (2R)-3,4-dihydro-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester
• DTXSID401019802
• 3-Pyridinecarboxylic acid, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester, (2R-(2R*(4R*,8R*)))-
• TOCOPHERYL NICOTINATE [WHO-DD]
• CS-0144088
• 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-yl nicotinate
• QCP2FMP7I8
• NCGC00164499-02
• SR-01000944628-2
• D-alpha tocopheryl nicotinate
• Vitamin E nicotinate
• +Expand

• InChIKey： MSCCTZZBYHQMQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C35H53NO3/c1-24(2)13-9-14-25(3)15-10-16-26(4)17-11-20-35(8)21-19-31-29(7)32(27(5)28(6)33(31)39-35)38-34(37)30-18-12-22-36-23-30/h12,18,22-26H,9-11,13-17,19-21H2,1-8H3
• SMILES： C(OC1=C(C)C(C)=C2C(CCC(C)(CCCC(C)CCCC(C)CCCC(C)C)O2)=C1C)(=O)C1C=CC=NC=1

Computed Properties

• Exact Mass: 535.40300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Monoisotopic Mass: 535.403
• Heavy Atom Count: 39
• Complexity: 725
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 48.4A^2

Experimental Properties

• LogP: 9.74880
• PSA: 48.42000
• Refractive Index: 1.514
• Boiling Point: 649ºC at 760 mmHg
• Flash Point: 346.3ºC
• Density: 0.99 g/cm3